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Compound of Interest

Compound Name: 1-Benzothien-7-ylboronic acid

Cat. No.: B1286102

Introduction

1-Benzothien-7-ylboronic acid is a heterocyclic organic compound that serves as a critical
building block in medicinal chemistry and organic synthesis. Its utility is primarily derived from
the presence of the boronic acid functional group, which enables its participation in Suzuki-
Miyaura cross-coupling reactions—a powerful method for forming carbon-carbon bonds. This
compound is instrumental in the synthesis of complex molecules, including biologically active
compounds for pharmaceutical development.[1] This guide provides core physicochemical data
for researchers and scientists.

Physicochemical Data

The fundamental molecular properties of 1-Benzothien-7-ylboronic acid are summarized
below. This data is essential for stoichiometric calculations in reaction planning and for
analytical characterization.

Identifier Value Source
Molecular Formula CsH7BO2S PubChem[2], Chem-Impex[1]
i PubChem[2], Sunway Pharm
Molecular Weight 178.02 g/mol
Ltd[3]
CAS Number 628692-17-1 Chem-Impex[1], PubChem[2]
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Structural and Relational Information

The chemical identity of a compound is defined by its structure, which in turn dictates its
formula and molecular weight. The following diagram illustrates the direct relationship between
the compound's name and its core physicochemical properties.
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Core Properties of 1-Benzothien-7-ylboronic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An Overview of 1-Benzothien-7-ylboronic Acid:
Physicochemical Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1286102#1-benzothien-7-ylboronic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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